Cas no 1017793-21-3 (4-Bromo-3-chloro-2-fluoropyridine)

4-Bromo-3-chloro-2-fluoropyridine is a halogenated pyridine derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo, chloro, and fluoro groups at the 4, 3, and 2 positions, respectively—enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. This compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals due to its ability to introduce multiple functional groups efficiently. High purity and stability under standard conditions make it a reliable choice for research and industrial applications. Its structural features facilitate precise modifications, supporting the synthesis of complex heterocyclic frameworks.
4-Bromo-3-chloro-2-fluoropyridine structure
1017793-21-3 structure
Product Name:4-Bromo-3-chloro-2-fluoropyridine
CAS No:1017793-21-3
MF:C5H2BrClFN
MW:210.431482791901
MDL:MFCD11040607
CID:1032308
PubChem ID:56604170
Update Time:2025-06-08

4-Bromo-3-chloro-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-chloro-2-fluoropyridine
    • C5H2BrClFN
    • 4-Bromo-3-chloro-2-fluoro-pyridine
    • AB62814
    • AK122819
    • AM62445
    • MolPort-020-007-241
    • PubChem22991
    • QC-6986
    • AKOS015967581
    • AS-30469
    • CS-0046223
    • SCHEMBL19785268
    • Pyridine, 4-bromo-3-chloro-2-fluoro-
    • 1017793-21-3
    • MFCD11040607
    • DTXSID20717805
    • EN300-7409823
    • SY239615
    • MDL： MFCD11040607
    • Inchi： 1S/C5H2BrClFN/c6-3-1-2-9-5(8)4(3)7/h1-2H
    • InChI Key： UMQBGWKWOLRROL-UHFFFAOYSA-N
    • SMILES： BrC1C=CN=C(C=1Cl)F

Computed Properties

  • Exact Mass: 208.90432g/mol
  • Monoisotopic Mass: 208.90432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12.9Ų

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4-Bromo-3-chloro-2-fluoropyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1017793-21-3)4-Bromo-3-chloro-2-fluoropyridine
Order Number:A905179
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:19
Price ($):269.0
Email:sales@amadischem.com

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1017793-21-3 (4-Bromo-3-chloro-2-fluoropyridine) Related Products

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Amadis Chemical Company Limited
(CAS:1017793-21-3)4-Bromo-3-chloro-2-fluoropyridine
A905179
Purity:99%
Quantity:25g
Price ($):269.0
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